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Compound of Interest

Compound Name: CC-115 hydrochloride

Cat. No.: B1139457 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CC-115 hydrochloride is a potent and selective dual inhibitor of mammalian target of

rapamycin (mTOR) and DNA-dependent protein kinase (DNA-PK).[1][2] This dual inhibitory

action makes it a compound of significant interest in oncology research, as it simultaneously

targets pathways involved in cell growth, proliferation, and DNA damage repair.[3][4] These

application notes provide a comprehensive overview of CC-115, including its mechanism of

action, IC50 values in various cancer cell lines, and detailed protocols for determining its half-

maximal inhibitory concentration (IC50).

Mechanism of Action
CC-115 exerts its anti-neoplastic activity by inhibiting two key enzymes:

mTOR: A serine/threonine kinase that acts as a central regulator of cell growth, proliferation,

metabolism, and survival. CC-115 inhibits both mTOR complex 1 (mTORC1) and mTORC2.

[2][5][6]

DNA-PK: A serine/threonine protein kinase crucial for the non-homologous end joining

(NHEJ) pathway, a major mechanism for repairing DNA double-strand breaks.[3][7]
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By inhibiting both mTOR and DNA-PK, CC-115 can suppress tumor growth and induce

apoptosis, particularly in cancer cells with deficiencies in other DNA repair pathways, such as

those with non-functional ATM.[3][4]

Data Presentation: IC50 Values of CC-115
The following tables summarize the reported IC50 values for CC-115 against its primary kinase

targets and various cancer cell lines. These values highlight the compound's potency and

context-dependent efficacy.

Target Kinase IC50 (nM) Reference

DNA-PK 13 [1][5]

mTOR 21 [1][5]

PI3K-alpha 850 [5]

ATM >30,000 [5]

ATR >30,000 [5]

Cell Line Cancer Type IC50 (µM) Reference

PC-3 Prostate Cancer 0.138 [2][5]

CLL (Chronic

Lymphocytic

Leukemia)

Leukemia 0.51 [1]

Healthy B Cells Normal 0.93 [1]

786-O Renal Cell Carcinoma 1-5 [8]

pCan1
Non-Small Cell Lung

Cancer

0.1 (effective

concentration)
[9]

Signaling Pathway Diagrams
The following diagrams illustrate the signaling pathways targeted by CC-115.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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